4-Propylresorcinol
Overview
Description
4-Propylresorcinol is a chemical compound with the formula C9H12O2 . It is primarily used for research and development purposes .
Synthesis Analysis
The synthesis of alkylresorcinols, such as 4-Propylresorcinol, is derived from acyl-CoA and malonyl-CoA by the action of an enzymatic complex of polyketide synthase type III . Cyanobacteria employ two different biosynthetic pathways to produce unique alkylresorcinol scaffolds .Molecular Structure Analysis
The molecular formula of 4-Propylresorcinol is C9H12O2. It has an average mass of 152.190 Da and a monoisotopic mass of 152.083725 Da .Scientific Research Applications
Pharmaceuticals
4-Propylresorcinol has potential applications in the pharmaceutical industry due to its structural similarity to resorcinol, which is a key component in various drugs. It can be used in synthesizing compounds with medicinal properties, such as antiseptics, antifungals, and keratolytic agents . The compound’s derivatives may also be explored for their efficacy in treating skin conditions like psoriasis and eczema.
Rubber Compounds
In the rubber industry, 4-Propylresorcinol can be utilized to improve the adhesion of rubber compounds. It can act as a bonding agent in tire manufacturing, enhancing the durability and performance of the tires . Its ability to form strong bonds with both organic and inorganic materials makes it valuable for creating high-quality rubber products.
Polymers
The compound is useful in polymer chemistry, where it can be incorporated into polymers to modify their properties. It can be used to create polymers with specific characteristics such as increased heat resistance or improved mechanical strength . This versatility makes it suitable for a wide range of applications, from automotive parts to consumer goods.
Wood Composites
4-Propylresorcinol can enhance the properties of wood composites. It may be used as an additive to improve the bonding strength between wood fibers and polymers, resulting in composites with better durability and resistance to environmental factors . This application is particularly relevant in the construction and furniture industries.
Plastics
In the field of plastics, 4-Propylresorcinol can be used to develop new plastic materials with unique properties. It can contribute to the creation of biodegradable plastics or plastics with a lower environmental impact . Its role in developing sustainable plastic alternatives is of growing importance in the context of environmental conservation.
UV Absorbers
The compound’s potential as a UV absorber can be explored for creating sunscreens and protective coatings . It could be used in formulations that provide protection against harmful UV radiation, benefiting industries ranging from personal care to automotive coatings.
Flame Retardants
Research into the use of 4-Propylresorcinol in flame retardants could lead to safer, more effective fire-resistant materials . Its incorporation into various materials could improve fire safety standards in numerous applications, including textiles, electronics, and construction materials.
Photoresists
Lastly, 4-Propylresorcinol may have applications in the development of photoresist materials for lithography processes . Its properties could be harnessed to produce photoresists with finer resolution, benefiting the electronics industry in the production of integrated circuits and other microfabricated devices.
Safety and Hazards
Mechanism of Action
Target of Action
Resorcinol, a related compound, is known to have antiseptic and disinfectant properties and is used in the treatment of skin disorders . It is also known to inhibit peroxidases in the thyroid, blocking the synthesis of thyroid hormones .
Mode of Action
The effectiveness of resorcinol in treating various topical, dermatological conditions appears to stem from its propensity for protein precipitation .
Biochemical Pathways
Cyanobacteria employ two different biosynthetic pathways to produce unique alkylresorcinol scaffolds . These convergent pathways intersect by sharing biosynthetic elements which lead to common structural motifs .
Pharmacokinetics
The presence of alkylresorcinols in the blood has been reported, suggesting that they are absorbed and distributed in the body .
Result of Action
A related compound, dimethoxytolyl propylresorcinol, has been shown to induce apoptosis and mitophagy in human leukemia cells through the pi3k/akt pathway .
Action Environment
Environmental factors can exacerbate antimicrobial contamination and the spread of antimicrobial resistance . Organic elements such as pus, blood, and other bodily fluids present at the site of action considerably limit the efficacy of the compound . The presence of fats and oils at the site of action considerably inhibits its effectiveness .
properties
IUPAC Name |
4-propylbenzene-1,3-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O2/c1-2-3-7-4-5-8(10)6-9(7)11/h4-6,10-11H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJDHQJFHXLBJNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C=C(C=C1)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90172402 | |
Record name | 4-Propylresorcinol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90172402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Propylresorcinol | |
CAS RN |
18979-60-7 | |
Record name | 4-Propylresorcinol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18979-60-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Propylresorcinol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018979607 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Propylresorcinol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90172402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-propylresorcinol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.816 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-PROPYLRESORCINOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N3P36AAK2U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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